cis-Piperidine-2,4-dicarboxylic acid

• IUPAC Name: (2S,4R)-piperidine-2,4-dicarboxylic acid
• InChI: InChI=1S/C7H11NO4/c9-6(10)4-1-2-8-5(3-4)7(11)12/h4-5,8H,1-3H2,(H,9,10)(H,11,12)/t4-,5+/m1/s1
• InChI Key: WXUOEIRUBILDKO-UHNVWZDZSA-N
• Canonical SMILES: C1CNC(CC1C(=O)O)C(=O)O
• Isomeric SMILES: C1CN[C@@H](C[C@@H]1C(=O)O)C(=O)O
• Molecular Formula: C7H11NO4
• Molecular Weight: 173.17 g/mol

Description

Cis-Piperidine-2,4-dicarboxylic acid is a non-specific antagonist of NMDA, AMPA, and kainate ionotropic receptors and a partial agonist for NMDA receptors. It is used in blocking general excitatory synaptic transmissions.

Synthesis Analysis

Piperidones, which include cis-Piperidine-2,4-dicarboxylic acid, are of particular interest due to their unique biochemical properties. They serve as precursors to the piperidine ring, which is a ubiquitous moiety in many alkaloid natural products and drug candidates. Various catalysts have been employed in the synthesis of piperidones.

Molecular Structure Analysis

The molecular structure of cis-Piperidine-2,4-dicarboxylic acid includes a six-membered ring with five carbon atoms and one nitrogen atom. The molecular formula is C7H11NO4.

Scientific Research Applications

Role in Drug Design

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Synthesis of Piperidine Derivatives

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Biological and Pharmacological Activity

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Antagonist of Ionotropic Receptors

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Partial Agonist for NMDA Receptors

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Excitatory Amino Acid Receptors

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Synaptic Depressant Properties

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Conformational Requirements for Interaction with Physiological Excitatory Amino Acid Receptors

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Safety and Hazards

The safety data sheet for piperidine, a related compound, indicates that it is highly flammable and harmful if swallowed. It is toxic in contact with skin or if inhaled, and it causes severe skin burns and eye damage.

Future Directions

Piperidines, including cis-Piperidine-2,4-dicarboxylic acid, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Mechanism of Action

Target of Action

The primary targets of cis-Piperidine-2,4-dicarboxylic acid are ionotropic receptors, specifically NMDA (N-methyl-D-aspartate), AMPA (α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid), and kainate receptors . These receptors play a crucial role in the central nervous system, mediating synaptic transmission and plasticity, which are essential for learning and memory .

Mode of Action

cis-Piperidine-2,4-dicarboxylic acid acts as a general ionotropic receptor antagonist, blocking the responses mediated by NMDA, AMPA, and kainate receptors . Interestingly, it also acts as a partial NMDA receptor agonist in certain models, such as the in vitro rat cerebellar cGMP model .

Biochemical Pathways

By blocking the NMDA, AMPA, and kainate receptors, cis-Piperidine-2,4-dicarboxylic acid inhibits the excitatory synaptic transmissions in the central nervous system . This can affect various downstream biochemical pathways involved in neural communication and plasticity.

Pharmacokinetics

It is soluble in water, which may influence its bioavailability .

Result of Action

The molecular and cellular effects of cis-Piperidine-2,4-dicarboxylic acid’s action primarily involve the modulation of neural activity. By blocking excitatory synaptic transmissions, it can influence neural signaling and potentially impact processes such as learning and memory .